Cas no 212757-14-7 (d-methionine methylsulfonium bromide)

• Product Name: d-methionine methylsulfonium bromide
• CAS No: 212757-14-7
• MF: C₆H₁₄BrNO₂S
• MW: 244.149859905243
• CID: 911464
• PubChem ID: 165022
• Update Time: 2025-10-31

d-methionine methylsulfonium bromide Chemical and Physical Properties

Names and Identifiers

• d-methionine methylsulfonium bromide
• (3-amino-3-carboxypropyl)-dimethylsulfanium;bromide
• SY268968
• (3-Amino-3-carboxypropyl)dimethylsulphonium bromide
• (R)-(3-amino-3-carboxypropyl)dimethylsulfonium bromide
• D-METHIONINE METHYLSULFONIUM BROMIDE, 99
• (3-Amino-3-carboxypropyl)dimethylsulfoniumbromide
• DL-Methionine methylsulfonium bromide
• EINECS 220-440-9
• 212757-14-7
• (3-Amino-3-carboxypropyl)dimethylsulfonium bromide
• DL-Methylmethioninesulfonium bromide
• NSC169849
• MFCD00800537
• NS00049101
• CS-0333382
• NSC-169849
• AKOS000282196
• SCHEMBL390895
• AKOS024319285
• DL-METHIONINE METHYLSULFONIUM BROMIDE, 99
• 2766-51-0

• Inchi： 1S/C6H13NO2S.BrH/c1-10(2)4-3-5(7)6(8)9;/h5H,3-4,7H2,1-2H3;1H
• InChI Key： CWRPHDXBTKMSKT-UHFFFAOYSA-N
• SMILES： [Br-].[S+](C)(C)CCC(C(=O)O)N

Computed Properties

• Exact Mass: 242.99286g/mol
• Monoisotopic Mass: 242.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 149-151°C
• Solubility: Not available

Additional information on d-methionine methylsulfonium bromide

D-Methionine Methylsulfonium Bromide (CAS No. 212757-14-7): A Comprehensive Overview

D-Methionine Methylsulfonium Bromide, chemically identified by the CAS number 212757-14-7, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural configuration, has garnered attention for its potential applications in various scientific domains. The molecular structure of D-Methionine Methylsulfonium Bromide incorporates both methionine and methylsulfonium functional groups, making it a versatile candidate for further exploration.

The methionine moiety is an essential amino acid commonly found in proteins, playing a crucial role in biological processes such as protein synthesis and metabolism. The presence of the methylsulfonium group adds an additional layer of complexity, suggesting possible interactions with biological systems that are not typically observed with simpler amino acid derivatives. This combination of features makes D-Methionine Methylsulfonium Bromide a promising candidate for research in drug development and biochemical pathways.

In recent years, there has been growing interest in the use of sulfonated compounds in pharmaceutical applications due to their ability to enhance solubility and bioavailability. The bromide counterion in D-Methionine Methylsulfonium Bromide may contribute to its stability and reactivity, making it suitable for various chemical modifications and functionalizations. These properties are particularly valuable in the context of drug design, where optimizing molecular characteristics can significantly impact therapeutic efficacy.

Current research in the field of medicinal chemistry has highlighted the importance of amino acid derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications to the side chains of amino acids can lead to compounds with enhanced pharmacological properties. For instance, the incorporation of sulfur-containing groups can improve binding affinity to biological targets, potentially leading to more effective drugs. The unique structure of D-Methionine Methylsulfonium Bromide aligns with this trend, making it a subject of intense investigation.

One area where D-Methionine Methylsulfonium Bromide shows particular promise is in the development of enzyme inhibitors. Enzymes are critical biological catalysts involved in numerous metabolic pathways, and inhibiting their activity can have therapeutic benefits. The sulfur-rich environment provided by the methylsulfonium group may facilitate interactions with specific enzyme active sites, leading to the development of potent inhibitors. Preliminary studies have suggested that this compound exhibits inhibitory effects on certain enzymes, warranting further exploration.

The bromide ion present in D-Methionine Methylsulfonium Bromide also contributes to its potential applications. Bromide ions have been used in various pharmaceutical formulations due to their ability to modulate neural activity and reduce inflammation. This suggests that D-Methionine Methylsulfonium Bromide could be utilized in contexts where these effects are desirable, such as in neuroprotective therapies or anti-inflammatory treatments.

In addition to its pharmacological potential, D-Methionine Methylsulfonium Bromide may find applications in materials science and nanotechnology. The unique structural features of this compound make it a candidate for designing novel materials with specific properties. For example, its ability to form stable complexes with other molecules could be exploited in the development of drug delivery systems or sensors.

The synthesis of D-Methionine Methylsulfonium Bromide is another area of interest. Researchers have developed various synthetic routes to produce this compound with high purity and yield. These methods often involve the reaction of methionine derivatives with methylating agents and subsequent bromination. Optimizing these synthetic pathways is crucial for ensuring that sufficient quantities of the compound are available for research and commercial applications.

Evaluation of the safety profile of any new compound is essential before it can be considered for therapeutic use. Preliminary toxicology studies on D-Methionine Methylsulfonium Bromide have shown that it exhibits low toxicity at tested doses. However, further comprehensive toxicological assessments are necessary to fully understand its safety profile and potential side effects.

The future prospects for D-Methionine Methylsulfonium Bromide are promising, given its unique structural features and potential applications. Ongoing research aims to explore its pharmacological properties in greater detail and identify new therapeutic uses. Collaborative efforts between academia and industry are likely to accelerate the development and commercialization of this compound.